3-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-9-ethyl-9H-carbazole

• IUPAC Name: 3-[[4-[(4-chlorophenyl)methyl]piperazin-1-yl]methyl]-9-ethylcarbazole
• InChI: InChI=1S/C26H28ClN3/c1-2-30-25-6-4-3-5-23(25)24-17-21(9-12-26(24)30)19-29-15-13-28(14-16-29)18-20-7-10-22(27)11-8-20/h3-12,17H,2,13-16,18-19H2,1H3
• InChI Key: CAZCKDVLYUGUMO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)CN3CCN(CC3)CC4=CC=C(C=C4)Cl)C5=CC=CC=C51
• Molecular Formula: C26H28ClN3
• Molecular Weight: 418.0 g/mol

Description

3-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-9-ethyl-9H-carbazole, also known as CERC-501, is a novel small molecule drug that has shown potential in treating various neuropsychiatric disorders. It belongs to the class of selective kappa opioid receptor antagonists and has been extensively studied for its therapeutic potential in treating depression, anxiety, and substance abuse disorders.

Mechanism of Action

3-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-9-ethyl-9H-carbazole is a selective kappa opioid receptor antagonist that binds to the kappa opioid receptor in the brain. The kappa opioid receptor is involved in the regulation of mood, anxiety, and stress responses. By blocking the kappa opioid receptor, 3-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-9-ethyl-9H-carbazole increases the availability of endogenous opioids, such as enkephalins and endorphins, which are involved in the regulation of mood and pain perception. This mechanism of action has been shown to be effective in treating various neuropsychiatric disorders.
Biochemical and Physiological Effects:
3-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-9-ethyl-9H-carbazole has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of endogenous opioids, such as enkephalins and endorphins, in the brain. It has also been shown to decrease the levels of stress hormones, such as cortisol, in the blood. These effects have been associated with the therapeutic potential of 3-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-9-ethyl-9H-carbazole in treating neuropsychiatric disorders.

Advantages and Limitations for Lab Experiments

3-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-9-ethyl-9H-carbazole has several advantages for lab experiments. It has a well-defined mechanism of action, which makes it easier to study. It also has good bioavailability and pharmacokinetics, which makes it easier to administer and study in animal models. However, 3-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-9-ethyl-9H-carbazole has some limitations for lab experiments. It is a relatively new drug, and there is limited information available on its long-term safety and efficacy. It is also expensive to synthesize, which can limit its use in large-scale studies.

Future Directions

There are several future directions for the study of 3-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-9-ethyl-9H-carbazole. One direction is to further elucidate its mechanism of action and identify potential targets for its therapeutic use. Another direction is to conduct large-scale clinical trials to evaluate its safety and efficacy in humans. Additionally, 3-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-9-ethyl-9H-carbazole could be studied in combination with other drugs to enhance its therapeutic potential. Finally, 3-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-9-ethyl-9H-carbazole could be studied in animal models of other neuropsychiatric disorders to evaluate its potential for treating a wider range of disorders.

Scientific Research Applications

3-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-9-ethyl-9H-carbazole has been extensively studied for its therapeutic potential in various neuropsychiatric disorders. It has shown promising results in preclinical studies for treating depression, anxiety, and substance abuse disorders. The drug has also been studied for its potential in treating pain and inflammation. Clinical trials have been conducted to evaluate the safety and efficacy of 3-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-9-ethyl-9H-carbazole in humans, and the results have been encouraging.